Cas no 249294-13-1 (19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)-)

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- structure
249294-13-1 structure
Product Name:19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)-
CAS No:249294-13-1
MF:C20H27NO3
MW:329.433285951614
CID:6636932
Update Time:2024-01-19

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)-
    • Inchi： 1S/C20H27NO3/c1-19-8-6-15-14-5-3-13(22)10-12(14)2-4-16(15)17(19)7-9-20(19,24)11-18(21)23/h3,5,10,15-17,22,24H,2,4,6-9,11H2,1H3,(H2,21,23)/t15-,16-,17+,19+,20+/m1/s1
    • InChI Key： QEGSTELZBHNREA-JOMPHRNESA-N
    • SMILES： C1(O)=CC2=C(C=C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@](O)(CC(N)=O)CC3)CC2

Experimental Properties

  • Density: 1.222±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 582.8±50.0 °C(Predicted)
  • pka: 10.27±0.60(Predicted)

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Production Method

Production Method 1

65928-58-7 65928-58-7
249294-13-1 249294-13-1
249294-15-3 249294-15-3
86153-38-0 86153-38-0
16669-06-0 16669-06-0
Reaction Conditions
1.1 Catalysts: Nitrilase Solvents: Dimethyl sulfoxide ,  Water ;  27 d, pH 7.8, 25 °C
Reference
Nitrile hydratase from Rhodococcus erythropolis: Metabolization of steroidal compounds with a nitrile group
Kaufmann, G.; et al, Steroids, 1999, 64(8), 535-540

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Raw materials

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Preparation Products

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Related Literature

249294-13-1 (19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)-) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司